Cas no 1418272-86-2 ((E)-4-(Cyclopropylmethylamino)but-2-enoic acid)

• Product Name: (E)-4-(Cyclopropylmethylamino)but-2-enoic acid
• CAS No: 1418272-86-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 2359285
• Update Time: 2023-08-06

(E)-4-(Cyclopropylmethylamino)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-4-(cyclopropyl(methyl)amino)but-2-enoic acid
• (E)-4-((Cyclopropylmethyl)amino)but-2-enoic acid
• (E)-4-(Cyclopropylmethylamino)but-2-enoic acid
• 4-(Cyclopropyl-methyl-amino)-but-2-enoic acid

• Inchi： 1S/C8H13NO2/c10-8(11)2-1-5-9-6-7-3-4-7/h1-2,7,9H,3-6H2,(H,10,11)/b2-1+
• InChI Key： IKFDXPTZDNBGPL-OWOJBTEDSA-N
• SMILES： OC(/C=C/CNCC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 162
• Topological Polar Surface Area: 49.3